Cas no 1804253-36-8 (3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one
• CAS No: 1804253-36-8
• MF: C₉H₇BrFNO₃
• MW: 276.059185266495
• CID: 4976337
• Update Time: 2025-10-28

3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7BrFNO3/c10-4-3-9(13)7-5-6(12(14)15)1-2-8(7)11/h1-2,5H,3-4H2
• InChI Key： BBAOYTJIMNIXBG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=C(C=1)[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one

Chemical Profile of 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one (CAS No. 1804253-36-8)

3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one, identified by its CAS number 1804253-36-8, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a bromo-substituted propanone backbone conjugated with a fluoro-nitrophenyl group, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both bromine and fluorine substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one positions it as a key player in the development of novel therapeutic agents. The bromo group, in particular, is widely utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These transformations are fundamental in the synthesis of many modern pharmaceuticals. Additionally, the fluoro-nitrophenyl moiety introduces electronic and steric effects that can modulate the biological activity of derived compounds.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their unique metabolic stability and improved bioavailability. The nitro group further contributes to this profile by serving as a handle for further functionalization via reduction to an amine or diazotization followed by coupling reactions. This dual functionality makes 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one a particularly attractive scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this molecule have been explored as inhibitors of enzymes involved in cancer metabolism. Studies have demonstrated that fluorinated nitroaromatics can exhibit potent cytotoxicity against certain cancer cell lines by interfering with key metabolic processes. The bromine atom also provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of their leads.

The synthesis of 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one typically involves multi-step organic transformations starting from commercially available precursors. A common route involves the bromination of an appropriate ketone intermediate followed by nucleophilic substitution with a fluoro-nitrophenyl halide. Optimization of reaction conditions is crucial to achieve high yields and purity, as side reactions can often compete due to the reactivity of the functional groups present.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, transition-metal-catalyzed cross-coupling reactions now allow for the introduction of aryl groups under milder conditions compared to traditional methods. These improvements not only enhance the feasibility of large-scale preparations but also reduce waste generation, aligning with green chemistry principles.

The pharmacological potential of 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one has been explored in several preclinical studies. Researchers have synthesized various analogs and evaluated their activity against targets such as kinases and transcription factors. Some derivatives have shown promising results in inhibiting pathways relevant to inflammation and neurodegeneration. The combination of electronic effects from the fluoro-nitro group and steric hindrance from the bromine substituent appears to synergistically enhance binding affinity to biological targets.

In conclusion, 3-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one (CAS No. 1804253-36-8) represents a compelling scaffold for medicinal chemistry applications. Its unique structural features enable diverse synthetic modifications, while its functional groups offer opportunities for interaction with biological systems. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play an increasingly important role in drug discovery and development.